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Compound of Interest

Compound Name:
1,3-Dimethyl-1,4-

dihydroquinoxaline

Cat. No.: B11921466 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Dimethyl-1,4-dihydroquinoxaline
was found. The following information is based on safety data for the closely related compound,

2,3-dimethylquinoxaline, and general principles of laboratory chemical safety. Researchers,

scientists, and drug development professionals are strongly advised to consult their institution's

Environmental Health and Safety (EHS) department for specific guidance and to handle this

compound with caution.

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Dimethyl-1,4-dihydroquinoxaline, ensuring operational safety and compliance with

hazardous waste regulations.

Health and Safety Overview
Based on data for analogous compounds, 1,3-Dimethyl-1,4-dihydroquinoxaline is presumed

to be hazardous. The related compound, 2,3-dimethylquinoxaline, is classified as toxic if

swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2]

Therefore, appropriate personal protective equipment (PPE), including gloves, protective

clothing, and eye/face protection, should be worn at all times when handling this chemical.[1][2]

Work should be conducted in a well-ventilated area or under a chemical fume hood.[1][2]

Quantitative Data for the Related Compound: 2,3-
Dimethylquinoxaline
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The following table summarizes key quantitative data for 2,3-dimethylquinoxaline, a structurally

similar compound. This information is provided as a reference and may not accurately reflect

the properties of 1,3-Dimethyl-1,4-dihydroquinoxaline.

Property Value Source

Physical State Powder Solid [1]

Appearance Beige [1]

Molecular Formula C10H10N2 [1]

Molecular Weight 158.20 [1]

Melting Point/Range 102 - 107 °C / 215.6 - 224.6 °F [1]

Experimental Protocols: Spill and Disposal
Procedures
In the event of a spill and for routine disposal, the following procedures, adapted from

guidelines for 2,3-dimethylquinoxaline, should be followed.

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure

adequate ventilation.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a NIOSH/MSHA

approved respirator, chemical-resistant gloves, and safety goggles.[2]

Containment: Prevent further spread of the material. Avoid generating dust.[1][2]

Cleanup: Carefully sweep up the solid material and place it into a suitable, labeled container

for disposal.[1][2]

Decontamination: Clean the spill area with soap and water.[1]

Waste Disposal: Dispose of the container with the spilled material as hazardous waste.[1][2]
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Proper Disposal Procedure:

Waste containing 1,3-Dimethyl-1,4-dihydroquinoxaline is considered hazardous and must be

disposed of in accordance with all local, regional, and national regulations.[1][2]

Waste Identification: This chemical is classified as a toxic solid, organic, n.o.s. (not otherwise

specified).[2]

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams unless directed by your EHS department.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

Disposal: Arrange for pickup and disposal by an approved hazardous waste disposal

company. Do not discharge down the drain or into the environment.[1][2] Contaminated

packaging should also be treated as hazardous waste.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dimethyl-1,4-dihydroquinoxaline.
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Disposal Workflow for 1,3-Dimethyl-1,4-dihydroquinoxaline
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Caption: Disposal workflow for 1,3-Dimethyl-1,4-dihydroquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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